Cas no 161099-56-5 (2-Propen-1-one, 3-(2,2-dimethyl-2H-1-benzopyran-6-yl)-1-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-, (2E)-)

2-Propen-1-one, 3-(2,2-dimethyl-2H-1-benzopyran-6-yl)-1-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-, (2E)- structure

161099-56-5 structure

Product Name:2-Propen-1-one, 3-(2,2-dimethyl-2H-1-benzopyran-6-yl)-1-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-, (2E)-

CAS No:161099-56-5

Molecular Formula:C₂₅H₂₄O₄

Molecular Weight:388.456595221796

CID:165422

2-Propen-1-one, 3-(2,2-dimethyl-2H-1-benzopyran-6-yl)-1-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-, (2E)- Properties

Names and Identifiers

- 2-Propen-1-one,3-(2,2-dimethyl-2H-1-benzopyran-6-yl)-1-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-,(2E)-
- 2-Propen-1-one,3-(2,2-dimethyl-2H-1-benzopyran-6-yl)-1-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-,(E)-
- Paratocarpin A
- 2-Propen-1-one, 3-(2,2-dimethyl-2H-1-benzopyran-6-yl)-1-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-, (2E)-
- Bis(6'',6''-dimethylpyrano)[2'',3'':4',3'][2'',3'':4,3]-2'-hydroxychalcone
- InChIKey： QGPHHWRNFMTVGA-VMPITWQZSA-N
- Inchi： 1S/C25H24O4/c1-24(2)13-11-17-15-16(6-9-21(17)28-24)5-8-20(26)18-7-10-22-19(23(18)27)12-14-25(3,4)29-22/h5-15,27H,1-4H3/b8-5+
- SMILES： C(C1C(O)=C2C(=CC=1)OC(C)(C)C=C2)(=O)/C=C/C1C=C2C(=CC=1)OC(C)(C)C=C2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 29
XLogP3: 3.999

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Related Categories

Natural Products and Extracts Plant Extracts Plant based Parartocarpus venenosa

161099-56-5 (2-Propen-1-one, 3-(2,2-dimethyl-2H-1-benzopyran-6-yl)-1-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-, (2E)-) Related Products

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